Cas no 143234-78-0 (L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]-)

L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]- structure
143234-78-0 structure
Product Name:L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]-
CAS No:143234-78-0
MF:C21H24N6O6
MW:456.451864242554
CID:149081
PubChem ID:135718457
Update Time:2025-04-19

L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]-
    • (2S)-2-[[4-(3-amino-1-oxo-5,6,6a,7,9,9a-hexahydro-4H-pyrrolo[1,2]pyrido[4,5-b]pyrimidin-8-yl)benzoyl]amino]pentanedioic acid
    • 5,10-CH2-TH5DF
    • 5,10-Methylenetetrahydro-5-deazafolic acid
    • L-Glutamic acid, N-(4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo(3',4':4,5)pyrido(2,3-d)pyrimidin-8-yl)benozyl)-
    • N-(4-(3-Amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo(3',4':4,5)pyrido(2,3-d)pyrimidin-8-yl)benozyl)-L-glutamic acid
    • N-[4-(3-amino-1-oxo-1,4,5,6,6a,7,9,9a-octahydro-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]-L-glutamic acid
    • N-[4-(1-Hydroxy-3-imino-3,4,5,6,6a,7,9,9a-octahydro-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]glutamic acid
    • (2S)-2-[[4-(11-amino-13-oxo-4,8,10,12-tetrazatricyclo[7.4.0.02,6]trideca-1(9),10-dien-4-yl)benzoyl]amino]pentanedioic acid
    • 143234-78-0
    • (2S)-2-[[4-(11-amino-13-oxo-4,8,10,12-tetrazatricyclo[7.4.0.02,6]trideca-1(9),11-dien-4-yl)benzoyl]amino]pentanedioic acid
    • DTXSID40931788
    • Inchi: 1S/C21H24N6O6/c22-21-25-17-16(19(31)26-21)13-9-27(8-11(13)7-23-17)12-3-1-10(2-4-12)18(30)24-14(20(32)33)5-6-15(28)29/h1-4,11,13-14H,5-9H2,(H,24,30)(H,28,29)(H,32,33)(H4,22,23,25,26,31)/t11?,13?,14-/m0/s1
    • InChI Key: RQJAUJZEWQYMCU-UBHUBRDASA-N
    • SMILES: O=C1C2=C(N=C(N)N1)NCC1CN(C3C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=3)CC12

Computed Properties

  • Exact Mass: 456.175733
  • Monoisotopic Mass: 456.175733
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 909
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.71
  • Refractive Index: 1.785
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